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Compound of Interest

Compound Name: 2,2'-Dimethoxy-4,4'-bipyridine

Cat. No.: B175609 Get Quote

Essential Safety and Handling Guide for 2,2'-
Dimethoxy-4,4'-bipyridine
This guide provides critical safety and logistical information for the handling and disposal of

2,2'-Dimethoxy-4,4'-bipyridine, tailored for research, scientific, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Chemical Identifier:

Property Value

Chemical Name 2,2'-Dimethoxy-4,4'-bipyridine

CAS Number 142929-11-1

Molecular Formula C₁₂H₁₂N₂O₂

Molecular Weight 216.24 g/mol

Appearance White to light yellow-beige crystalline powder

Hazards
Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2]
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Appropriate PPE is mandatory when handling 2,2'-Dimethoxy-4,4'-bipyridine to prevent

exposure. The selection of PPE should be based on a thorough risk assessment of the specific

laboratory procedures to be performed.

PPE Category
Recommended Equipment and
Specifications

Eye and Face Protection

Use chemical safety glasses and a face shield

that are tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

[3]

Hand Protection

Chemical-resistant gloves must be worn.[1][3]

Always inspect gloves prior to use and use

proper glove removal technique (without

touching the glove's outer surface) to avoid skin

contact.[1][3] Dispose of contaminated gloves

after use in accordance with laboratory and local

regulations.[1][3]

Body Protection

A complete suit protecting against chemicals or

a lab coat should be worn.[3][4] The type of

body protection must be selected according to

the concentration and amount of the dangerous

substance at the specific workplace.[3]

Respiratory Protection

For nuisance exposures, a type P95 (US) or

type P1 (EU EN 143) particle respirator is

recommended.[3] For higher-level protection,

use type OV/AG/P99 (US) or type ABEK-P2 (EU

EN 143) respirator cartridges.[3] All respirators

and their components must be tested and

approved under appropriate government

standards.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and compliance.
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Handling Procedures:

Ventilation: Always handle 2,2'-Dimethoxy-4,4'-bipyridine in a well-ventilated area,

preferably in a chemical fume hood.[2][5][6]

Avoid Dust Formation: Take measures to avoid the formation and accumulation of dust.[3][4]

[5]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1][6] Do not eat,

drink, or smoke in the work area.[4]

Clothing: Remove and wash contaminated clothing before reuse.[1][2][4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

Keep the substance away from incompatible materials such as strong oxidizing agents and

strong acids.[6]

Disposal Plan:

Dispose of waste material in accordance with national and local regulations.[1]

Chemicals should be left in their original containers and not mixed with other waste.[1]

Uncleaned containers should be handled and disposed of as if they were the product itself.

[1]

Contact a licensed professional waste disposal service to dispose of this material.[4]

Experimental Protocols
Chemical Spill Cleanup:

In the event of a spill, follow these steps to ensure a safe and effective cleanup:
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Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.[1][5]

Don Appropriate PPE: Before approaching the spill, put on the recommended personal

protective equipment, including respiratory protection, chemical-resistant gloves, eye

protection, and a lab coat or protective suit.[3][5]

Contain the Spill: Cover drains to prevent the chemical from entering them.[1][7]

Clean Up: For dry spills, carefully sweep up the material, avoiding dust generation, and place

it into a suitable, closed, and labeled container for disposal.[4][5][6]

Decontaminate: Clean the affected area thoroughly.

Dispose of Waste: Dispose of the collected waste and contaminated cleaning materials as

hazardous waste according to regulations.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][6]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs, get medical advice.[1][5][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention.[1][6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[4][5][6]

Workflow for Chemical Spill Response
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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